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Compound of Interest

Compound Name: 2,4-Dimethyldecane

Cat. No.: B1670048

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4-Dimethyldecane is a branched-chain alkane with the molecular formula C12H26.[1] As a
member of the hydrocarbon family, it is a nonpolar organic compound, appearing as a colorless
liquid at room temperature.[1] Its insolubility in water and solubility in organic solvents are
characteristic of its nonpolar nature.[1] This technical guide provides a comprehensive
overview of the core physical properties of 2,4-Dimethyldecane, offering valuable data for
researchers, scientists, and professionals in drug development and other scientific fields. The
branching in its structure, with methyl groups at the second and fourth carbon positions of a
decane backbone, influences its physical properties, such as a relatively high boiling point
compared to its straight-chain counterparts.[1]

Core Physical Properties

The physical characteristics of 2,4-Dimethyldecane are fundamental to its application and
behavior in various chemical and biological systems. Below is a summary of its key physical
properties.

Data Presentation: Physical Properties of 2,4-
Dimethyldecane
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Property Value Unit Source(s)
Molecular Formula Ci2H2s [11121[3]
Molecular Weight 170.33 g/mol [21[31[4]
Density 0.749 g/cm3 [2]
Boiling Point 200.4 °C at 760 mmHg [2]
Melting Point -50.8 (estimate) °C [2]
Flash Point 130.2 °C [2]
Vapor Pressure 0.461 mmHg at 25°C [2]
Refractive Index 1.420 [2]
Dynamic Viscosity 0.0185767 (at 195 K) Pas
0.0041744 (at 241.35

Pa's
K)
0.0015175 (at 287.69

Pa-s
K)
0.0007305 (at 334.04

Pa:s
K)
LogP (Predicted) 6.76 [2]

Experimental Protocols

The accurate determination of the physical properties of 2,4-Dimethyldecane relies on
standardized experimental methodologies. Below are detailed protocols for key experiments.

Determination of Density

The density of liquid hydrocarbons like 2,4-Dimethyldecane is commonly determined using the
oscillating U-tube method, as outlined in ASTM D4052.

Methodology:
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 Instrument Calibration: The oscillating U-tube density meter is calibrated using two reference
standards of known density, typically dry air and pure water. The calibration is performed at
the desired measurement temperature.

o Sample Preparation: The 2,4-Dimethyldecane sample is equilibrated to the measurement
temperature to prevent the formation of bubbles and to ensure thermal stability.

o Measurement: A small volume (approximately 1-2 mL) of the sample is injected into the U-
tube. The instrument measures the change in the oscillation frequency of the tube when filled
with the sample compared to its oscillation frequency when empty.

o Calculation: The density is automatically calculated by the instrument based on the
measured oscillation period and the calibration constants. The result is typically reported in
g/cm3,

Determination of Boiling Point
The boiling point of a small quantity of a liquid organic compound can be accurately determined
using the Thiele tube method.

Methodology:

o Apparatus Setup: A small amount of 2,4-Dimethyldecane (a few milliliters) is placed in a
small test tube. A capillary tube, sealed at one end, is inverted and placed within the test
tube containing the sample. This assembly is attached to a thermometer.

e Heating: The entire assembly is placed in a Thiele tube containing a high-boiling point liquid
(e.g., mineral oil). The side arm of the Thiele tube is gently heated.

o Observation: As the temperature rises, a steady stream of bubbles will emerge from the
open end of the inverted capillary tube. Heating is then discontinued.

» Boiling Point Determination: The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point. This is the temperature at which
the vapor pressure of the liquid equals the atmospheric pressure.

Determination of Refractive Index
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The refractive index of transparent liquid hydrocarbons is measured using a refractometer,

following a procedure such as ASTM D1218.

Methodology:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive
index, often distilled water. The temperature of the instrument's prisms is precisely
controlled, typically at 20°C or 25°C.

Sample Application: A few drops of the 2,4-Dimethyldecane sample are placed on the
surface of the lower prism.

Measurement: The prisms are closed, and the light source is adjusted. The operator looks
through the eyepiece and adjusts the controls until the dividing line between the light and
dark fields is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. Temperature
correction may be necessary if the measurement is not performed at the standard
temperature.

Determination of Viscosity

The kinematic viscosity of liquid hydrocarbons can be determined using a glass capillary

viscometer, as described in ASTM D445. The dynamic viscosity can then be calculated.

Methodology:

Viscometer Selection: An appropriate calibrated glass capillary viscometer (e.g., an
Ubbelohde type) is chosen based on the expected viscosity of the sample.

Sample Preparation and Loading: The 2,4-Dimethyldecane sample is filtered to remove any
particulate matter and then charged into the viscometer.

Temperature Equilibration: The viscometer is placed in a constant-temperature bath until the
sample reaches the desired test temperature.

Flow Measurement: The time it takes for a fixed volume of the liquid to flow under gravity
through the capillary of the viscometer is accurately measured.
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 Calculation of Kinematic Viscosity: The kinematic viscosity (v) is calculated by multiplying the
measured flow time (t) by the calibration constant (C) of the viscometer (v = C x t).

 Calculation of Dynamic Viscosity: The dynamic viscosity (n) is calculated by multiplying the
kinematic viscosity (v) by the density (p) of the liquid at the same temperature (n =v x p).

Mandatory Visualization

Since 2,4-Dimethyldecane is a simple alkane, it is not involved in complex signaling pathways.
The following diagram illustrates the logical relationships between its fundamental physical
properties.
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Logical relationships between the physical properties of 2,4-Dimethyldecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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